Cas no 1354486-15-9 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid
• CAS No: 1354486-15-9
• MF: C₁₆H₁₉Cl₂NO₅
• MW: 376.231763124466
• CID: 3045868
• PubChem ID: 26192569
• Update Time: 2025-05-24

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic
• 1,2-Pyrrolidinedicarboxylic acid, 4-(2,5-dichlorophenoxy)-, 1-(1,1-dimethylethyl) ester, (2S,4S)-
• AKOS015838367
• (2S,4S)-4-(2,5-dichlorophenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(tert-butoxycarbonyl)-4-(2,5-dichlorophenoxy)pyrrolidine-2-carboxylic acid
• AKOS005264292
• 1354486-15-9

• Inchi： 1S/C16H19Cl2NO5/c1-16(2,3)24-15(22)19-8-10(7-12(19)14(20)21)23-13-6-9(17)4-5-11(13)18/h4-6,10,12H,7-8H2,1-3H3,(H,20,21)/t10-,12-/m0/s1
• InChI Key： ZZCRZCHEAZGKES-JQWIXIFHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](OC2=CC(Cl)=CC=C2Cl)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 375.0640281g/mol
• Monoisotopic Mass: 375.0640281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.1Ų

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid

Introduction to (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic Acid

The compound (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid, with CAS No. 1354486-15-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrrolidine ring system substituted with a tert-butoxycarbonyl (Boc) group and a 2,5-dichlorophenoxy group. The stereochemistry at the 2S and 4S positions further adds to its uniqueness and potential applications in drug design and development.

Recent studies have highlighted the importance of chiral compounds like this one in the development of enantioselective pharmaceuticals. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical transformations. Meanwhile, the 2,5-dichlorophenoxy group introduces electronic and steric effects that can influence the molecule's reactivity and bioavailability. These features make the compound a valuable building block in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex ring systems and in developing novel therapeutic agents. For instance, recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric excess (ee), which is critical for its application in chiral drug discovery.

The synthesis of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of substituents with precise stereocontrol. These methods are not only technically demanding but also represent cutting-edge techniques that are increasingly being adopted in academic and industrial settings.

In terms of biological activity, this compound has shown potential as a modulator of various enzyme activities. Preclinical studies suggest that it may exhibit selectivity towards certain kinases or proteases, making it a candidate for further investigation in disease models. The presence of chlorine atoms on the phenoxy ring also contributes to its lipophilicity, which is an important parameter for drug absorption and distribution.

From an environmental standpoint, researchers have also examined the degradation pathways of this compound under different conditions. Understanding its stability and biodegradability is essential for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-dichloro-phenoxy)-2-pyrrolidinecarboxylic acid stands as a testament to the progress made in organic synthesis and drug discovery. Its unique structure, coupled with its versatile functional groups and stereochemistry, positions it as a valuable tool for advancing chemical research and therapeutic development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academia and industry.